Cas no 1594975-80-0 (3-amino-1-(5-fluoropyridin-3-yl)propan-1-one)

• Product Name: 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one
• CAS No: 1594975-80-0
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 5989856
• PubChem ID: 116550807
• Update Time: 2025-06-13

3-amino-1-(5-fluoropyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one
• EN300-1857151
• 1594975-80-0

• Inchi： 1S/C8H9FN2O/c9-7-3-6(4-11-5-7)8(12)1-2-10/h3-5H,1-2,10H2
• InChI Key： JCJVZXOLHIONOT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(CCN)=O

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one

Introduction to 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one (CAS No. 1594975-80-0)

3-amino-1-(5-fluoropyridin-3-yl)propan-1-one is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1594975-80-0, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates both an amino group and a fluoropyridine moiety, which are known to contribute to its interactions with biological targets and influence its pharmacokinetic properties.

The significance of fluorinated pyridines in drug discovery cannot be overstated. These heterocyclic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacological effects. The presence of a fluorine atom in particular can significantly alter the electronic and steric properties of a molecule, leading to more potent and selective interactions with biological receptors. In the case of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one, the fluorine substituent at the 5-position of the pyridine ring is strategically positioned to influence both the solubility and reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one as a lead compound. These studies suggest that the compound exhibits favorable interactions with various enzymes and receptors, making it a candidate for treating a range of diseases, including inflammatory disorders, neurological conditions, and infectious diseases. The structural flexibility provided by the propanone backbone allows for further derivatization, enabling medicinal chemists to optimize its pharmacological profile.

The synthesis of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoropyridine moiety is typically achieved through nucleophilic substitution or cross-coupling reactions, while the amino group can be incorporated via reductive amination or other amine-forming reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

In vitro studies have begun to elucidate the biological activity of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one. Initial results indicate that it demonstrates inhibitory effects against certain kinases and enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are involved in signaling pathways that regulate inflammation and immune responses. Additionally, its interaction with other targets such as protein tyrosine kinases has been explored, indicating potential therapeutic applications in oncology.

The impact of fluorination on the pharmacological properties of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one is another area of active research. Fluorine atoms can enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. Furthermore, fluorine's ability to influence metabolic stability has been demonstrated in various drug candidates, where it can prevent rapid degradation by enzymes such as cytochrome P450 oxidases. These attributes make fluorinated pyridines valuable motifs in medicinal chemistry.

As interest in fluorinated heterocycles grows, so does the need for efficient synthetic methodologies. Recent innovations in flow chemistry have enabled the scalable production of complex molecules like 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one. Flow systems offer advantages such as improved reaction control, reduced solvent usage, and enhanced safety profiles compared to traditional batch processing. These advancements are likely to accelerate the discovery and development of novel fluorinated compounds for therapeutic use.

The potential applications of 3-amino-1-(5-fluoropyridin-3-yl)propan-1-one extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for developing agrochemicals or specialty chemicals where similar scaffolds are employed. Additionally, its role as an intermediate in synthesizing more complex molecules underscores its versatility in chemical research.

In conclusion,3-amino-1-(5-fluoropyridin-3-yloxy)-propanone (CAS No. 1594975800) represents a significant compound in modern medicinal chemistry due to its structural complexity and potential biological activities. The combination of an amino group and a fluorinated pyridine moiety provides a rich framework for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an important role in future therapeutic developments.